Cas no 29678-81-7 ((αR)-Hydroxy-benzenebutanoic Acid)

(αR)-Hydroxy-benzenebutanoic Acid structure

29678-81-7 structure

Product Name:(αR)-Hydroxy-benzenebutanoic Acid

CAS No:29678-81-7

MF:C₁₀H₁₂O₃

MW:180.200483322144

MDL:MFCD00192219

CID:53507

PubChem ID:125307944

Update Time:2025-04-18

(αR)-Hydroxy-benzenebutanoic Acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-Hydroxy-4-phenylbutyric acid
- R-2-Hydroxy-4-phenylbutyric Acid
- (R)-(-)-2-Hydroxy-4-phenylbutyric acid
- (αR)-Hydroxy-benzenebutanoic Acid
- (-)-2-hydroxy-4-phenylbutanoic acid
- (2R)-2-hydroxy-4-phenylbutanoic acid
- (2R)-2-Hydroxy-4-phenylbutyric acid
- (R ) C2-Hydroxy-4-phenylbutyric Acid
- (R)-2-HYDROXY-4-PHENYLBUTANOIC ACID
- (R)-2-Hydroxy-4-phenyl-buttersaeure
- (R)-2-hydroxy-4-phenylbutyrate
- (R)-2-hydroxy-4-phenyl-butyric acid
- (R)-2-Hydroxy-4-pheylbutanoic Acid
- (R)-HPBA
- 2-hydroxy-4-phenylbutanoic acid2-hydroxy-4-phenylbutyric aci
- R(-)-2-HYDROXY-4-PHENYL-BUTYIC ACID
- Benzenebutanoicacid, a-hydroxy-, (R)-
- Butyric acid,2-hydroxy-4-phenyl-, D-(-)- (8CI)
- D-(-)-Benzyllactic acid
- PubChem5687
- R-(-)-2-Hydroxy-4-phenylbutyric acid
- JNJCEALGCZSIGB-SECBINFHSA-N
- (2R)-hydroxy-4-phenylbutanoic acid
- 2(R)-hydroxy-4-phenylbutanoic acid
- (R)-2-hydroxy-4-phenyl butanoic acid
- OR307
- 29678-81-7
- DTXSID40952135
- BENZENEBUTANOIC ACID, .ALPHA.-HYDROXY-, (.ALPHA.R)-
- 2-Hydroxy-4-phenylbutyric acid, (-)-
- SCHEMBL233440
- AC-6643
- AM20060598
- 668UBN3XYA
- (R)-2-Hydroxy-4-phenylbutyric acid, 99%
- AKOS015855449
- (alphaR)-Hydroxy-benzenebutanoic Acid
- (.ALPHA.R)-.ALPHA.-HYDROXYBENZENEBUTANOIC ACID
- (2R)-2-Hydroxy-4-phenyl-butanoic acid
- CS-0030811
- 2-Hydroxy-4-phenylbutyric acid, (R)-
- (alphaR)-alpha-Hydroxybenzenebutanoic acid
- J-017597
- H1338
- UNII-668UBN3XYA
- Benzenebutanoic acid, alpha-hydroxy-, (alphaR)-
- MFCD00192219
- DS-12571
- MDL： MFCD00192219
- Inchi： 1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m1/s1
- InChI Key： JNJCEALGCZSIGB-SECBINFHSA-N
- SMILES： O[C@@H](C(=O)O)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 180.078644241g/mol
Monoisotopic Mass: 180.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: Solid
Melting Point: 115.0 to 119.0 deg-C
Boiling Point: 356.9°C at 760 mmHg
Solubility: Not available
Optical Activity: [α]20/D −9.5°, c = 2.8 in ethanol

(αR)-Hydroxy-benzenebutanoic Acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
FLUKA BRAND F CODES：3
Hazardous Material Identification：
Storage Condition：Room temperature

(αR)-Hydroxy-benzenebutanoic Acid Pricemore >>

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